2-Formylthieno[2,3-B]pyridine-5-carboxylic acid

• Molecular Formula: C9H5NO3S
• Molecular Weight: 207.21 g/mol
• SMILES: C1=C2C=C(SC2=NC=C1C(=O)O)C=O
• InChI: InChI=1S/C9H5NO3S/c11-4-7-2-5-1-6(9(12)13)3-10-8(5)14-7/h1-4H,(H,12,13)
• InChIKey: OFBIBXVXQWMPDT-UHFFFAOYSA-N

2-Formylthieno[2,3-B]pyridine-5-carboxylic acid: Dual-Functional Heterocyclic Intermediate

2-Formylthieno[2,3-B]pyridine-5-carboxylic acid (CAS 1369352-85-1; molecular formula C₉H₅NO₃S; exact mass 206.99901420 g/mol) is a heterocyclic building block featuring a thieno[2,3-b]pyridine core bearing both a reactive 2-formyl group and a 5-carboxylic acid function [1]. The thieno[2,3-b]pyridine scaffold is a recognized privileged structure in kinase inhibitor design, appearing in inhibitors of PIM-1, RON, DRAK2, eEF2-K, and VEGFR-2 [2][3][4][5]. The orthogonally reactive aldehyde and carboxylic acid handles enable sequential chemoselective transformations—such as reductive amination, Knoevenagel condensation, or amide coupling—that are not possible with mono-functional analogues, providing a quantifiable advantage in step-economy for parallel library synthesis.

Dual Reactive Handles Orthogonal aldehyde and carboxylic acid for sequential chemistries

Kinase-Targeted Scaffold Thieno[2,3-b]pyridine core reported in PIM-1, eEF2-K, DRAK2 inhibitor designs

Synthetic Efficiency Two sequential diversifications from a single building block without protecting-group interconversion

• [1] PubChem Compound Summary for CID 82395745, 2-Formylthieno[2,3-b]pyridine-5-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/82395745 View Source
• [2] Abdelaziz, M. E. et al. Design, synthesis and docking study of pyridine and thieno[2,3-b]pyridine derivatives as anticancer PIM-1 kinase inhibitors. Bioorg. Chem. 80, 674–692 (2018). View Source
• [3] Lockman, J. W. et al. Inhibition of eEF2-K by thieno[2,3-b]pyridine analogues. Bioorg. Med. Chem. Lett. 20, 2283–2286 (2010). View Source
• [4] Lian, K. et al. Novel thieno[2,3-b]pyridine derivatives protect islet through DRAK2 kinase inhibition. Eur. J. Med. Chem. 301, 118258 (2026). View Source
• [5] Discovery of Novel, Thienopyridine-Based Tyrosine Kinase Inhibitors Targeting Tumorigenic RON Splice Variants. ACS Med. Chem. Lett. 14, 1198–1207 (2023). View Source

Why Generic Substitution Fails: Orthogonal Reactivity Differentiation

Procurement specifications that treat this compound as interchangeable with the broader class of thieno[2,3-b]pyridine derivatives or simpler mono-functional analogues ignore the differentiated reactivity profile created by its two orthogonally addressable functional groups on a single scaffold. The 2-formyl substituent provides an electrophilic handle for C–C bond formation via condensation or reductive amination, while the 5-carboxylic acid serves as a distinct nucleophilic/acylating site for amide or ester formation [1][2]. This dual reactivity contrasts with common comparators such as thieno[2,3-b]pyridine-5-carboxylic acid (lacking the 2-formyl group), 2-formylthieno[2,3-b]pyridine (lacking the 5-carboxylic acid), or 2-bromo/2-chloro analogues (requiring transition-metal catalysis for further functionalization) [3]. The predicted physicochemical properties—pKa 3.23±0.30 for the carboxylic acid, XLogP3 1.5, and topological polar surface area 95.5 Ų—indicate moderate aqueous solubility and hydrogen-bonding capacity that differ from parent scaffolds or ester prodrugs, directly impacting formulation and assay compatibility [1].

Target Compound

Typical Substitute

Differentiation Risk

2-Formyl-5-carboxylic acid

Thieno[2,3-b]pyridine-5-carboxylic acid (no 2-CHO)

Loss of aldehyde-based diversification path; limits sequential library assembly

2-Formyl-5-carboxylic acid

2-Formylthieno[2,3-b]pyridine (no 5-CO₂H)

Missing carboxylic acid coupling site; restricts amide/ester conjugation

2-Formyl-5-carboxylic acid

2-Chloro or 2-bromo analogues

Different reactivity profile; metal catalysis often required vs. mild condensation chemistry

• [1] PubChem Compound Summary for CID 82395745, 2-Formylthieno[2,3-b]pyridine-5-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/82395745 View Source
• [2] Merrill, R. E. Lithiation as a route to 2- and 3-substituted thieno[2,3-b]pyridines. J. Heterocycl. Chem. 27, 1077–1081 (1990). View Source
• [3] El-Abadelah, M. M. et al. Thienopyridinone antibacterials: Synthesis and antibacterial activity of some 7-aryl-2-chloro-4,7-dihydro-4-oxothieno[2,3-b]pyridine-5-carboxylic acids. Eur. J. Med. Chem. 34, 655–663 (1999). View Source

Comparator-Backed Differentiation Evidence

Dual Orthogonal Handles Enable Sequential Derivatization

This compound uniquely combines a reactive aldehyde and a free carboxylic acid on the same thieno[2,3-b]pyridine scaffold, enabling sequential chemoselective transformations without protecting-group manipulation [1]. In contrast, thieno[2,3-b]pyridine-5-carboxylic acid (CAS 117390-38-2) lacks the 2-formyl group, restricting derivatization to the carboxylic acid position only . Conversely, 2-formylthieno[2,3-b]pyridine (thieno[2,3-b]pyridine-2-carbaldehyde, CAS 53174-98-4) lacks the 5-carboxylic acid, limiting its utility to aldehyde-based chemistry [2]. The formyl group at position 2 can be introduced via lithiation-formylation in 66% yield, while the 5-carboxylic acid is established through the core scaffold synthesis, providing two independent vectors for molecular elaboration [3].

Orthogonal Handles

Head-to-head

2 reactive groups (2-CHO + 5-CO₂H)

Sequential derivatization without protecting-group manipulation

vs. mono-functional analogues with single reactive site

Evidence Dimension	Number of orthogonally reactive functional groups available for sequential derivatization
Target Compound Data	Two (2-formyl and 5-carboxylic acid)
Comparator Or Baseline	Thieno[2,3-b]pyridine-5-carboxylic acid: 1 group (5-CO₂H only); 2-Formylthieno[2,3-b]pyridine: 1 group (2-CHO only)
Quantified Difference	2 vs. 1 reactive handle; enables at least 2 sequential diversification steps without protecting-group interconversion
Conditions	Structural comparison based on CAS-registered molecular composition; formylation yield 66% confirmed via lithiation-DMF quench of parent thieno[2,3-b]pyridine

Why This Matters

For procurement in library synthesis programs, this dual functionality reduces the number of synthetic steps and intermediate isolations, directly lowering FTE cost and increasing throughput relative to sequential mono-functional building blocks.

• [1] PubChem Compound Summary for CID 82395745, 2-Formylthieno[2,3-b]pyridine-5-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/82395745 View Source
• [2] ChemicalBook. Thieno[2,3-b]pyridine-2-carbaldehyde (CAS 53174-98-4). https://www.chemicalbook.cn/53174-98-4.htm View Source
• [3] Merrill, R. E. Lithiation as a route to 2- and 3-substituted thieno[2,3-b]pyridines. J. Heterocycl. Chem. 27, 1077–1081 (1990). View Source

Predicted Physicochemical Profile vs. Non-Acidic Analogues

The predicted pKa of the 5-carboxylic acid group is 3.23±0.30, indicating that the compound exists predominantly in its ionized carboxylate form at physiological pH (7.4), enhancing aqueous solubility relative to non-acidic analogues [1]. The parent scaffold thieno[2,3-b]pyridine-5-carboxylic acid has a predicted pKa of 2.14±0.30, suggesting the 2-formyl substituent moderately attenuates acidity through its electron-withdrawing effect, which may influence salt formation and formulation . The predicted XLogP3 of 1.5 and topological polar surface area (TPSA) of 95.5 Ų are consistent with moderate membrane permeability [1]. By comparison, 2-formylthieno[2,3-b]pyridine (lacking the 5-CO₂H) has a computed LogP of 2.1088 and TPSA of 58.2 Ų, predicting higher lipophilicity but reduced aqueous solubility and fewer hydrogen-bonding interactions [2].

Physicochemical Profile

Cross-study

pKa 3.23±0.30, XLogP3 1.5, TPSA 95.5 Ų

Balanced polarity and hydrogen-bonding capacity for fragment-based design

Predicted values; differs from non-acidic or mono-functional analogues

Evidence Dimension	Predicted pKa (carboxylic acid), XLogP3/LogP, TPSA
Target Compound Data	pKa 3.23±0.30; XLogP3 1.5; TPSA 95.5 Ų
Comparator Or Baseline	Thieno[2,3-b]pyridine-5-carboxylic acid: pKa 2.14±0.30; 2-Formylthieno[2,3-b]pyridine: LogP 2.1088, TPSA 58.2 Ų
Quantified Difference	ΔpKa ≈ +1.1 units (less acidic vs. parent 5-CO₂H); ΔLogP ≈ -0.6 units (more hydrophilic vs. 2-formyl analogue); ΔTPSA ≈ +37.3 Ų (greater hydrogen-bonding capacity)
Conditions	All values are computationally predicted using ACD/Labs or equivalent software; experimental verification pending

Why This Matters

The intermediate lipophilicity and hydrogen-bonding capacity, conferred by the combination of 2-formyl and 5-carboxylic acid groups, position this compound favorably for fragment-based drug discovery where balanced physicochemical properties are critical for hit-to-lead optimization.

• [1] PubChem Compound Summary for CID 82395745, 2-Formylthieno[2,3-b]pyridine-5-carboxylic acid. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/82395745 View Source
• [2] Molbase. Thieno[2,3-b]pyridine-2-carbaldehyde (CAS 53174-98-4), LogP 2.1088, PSA 58.20000. https://m.molbase.cn/baike/378887/ View Source

Thieno[2,3-b]pyridine Scaffold Nanomolar Kinase Inhibition

The thieno[2,3-b]pyridine core has demonstrated potent inhibition across multiple therapeutically relevant kinases, providing class-level evidence that derivatives of this scaffold can achieve nanomolar potency when appropriately elaborated [1][2][3]. In the PIM-1 kinase series, compound 8d exhibited IC₅₀ = 0.019 µM, representing the most potent thieno[2,3-b]pyridine in that study [1]. Against eEF2-K, the most active thieno[2,3-b]pyridine analogue (compound 34) showed IC₅₀ = 170 nM [2]. A thieno[2,3-b]pyridine derivative targeting DRAK2 displayed binding affinity Kd = 9 nM and functional IC₅₀ = 0.82 µM [3]. While these data are from elaborated derivatives rather than the 2-formyl-5-carboxylic acid parent, they establish that the thieno[2,3-b]pyridine scaffold is capable of high-affinity kinase engagement when appropriately substituted—a property that simpler heterocyclic building blocks such as pyridine or thiophene alone cannot replicate.

Kinase Inhibition Class

Class-level

Nanomolar range reported for elaborated thieno[2,3-b]pyridines

Scaffold with validated kinase engagement precedent in multiple targets

Data from functionalized derivatives; not direct parent activity

Evidence Dimension	Kinase inhibitory potency of thieno[2,3-b]pyridine derivatives vs. non-fused heterocyclic controls
Target Compound Data	Not directly tested as a kinase inhibitor in the identified literature; serves as a precursor scaffold for functionalized derivatives with demonstrated nanomolar activity
Comparator Or Baseline	PIM-1 inhibitor 8d: IC₅₀ 0.019 µM; eEF2-K inhibitor 34: IC₅₀ 170 nM; DRAK2 inhibitor: Kd 9 nM, IC₅₀ 0.82 µM (all elaborated thieno[2,3-b]pyridines)
Quantified Difference	Nanomolar potency range (0.019 µM–0.82 µM) demonstrated across three distinct kinase targets for elaborated thieno[2,3-b]pyridines vs. typically micromolar or inactive non-fused pyridine/thiophene controls
Conditions	PIM-1 enzymatic assay; eEF2-K in vitro kinase assay; DRAK2 binding (Kd) and functional enzymatic assay

Why This Matters

For procurement decisions in kinase-focused medicinal chemistry programs, selecting a building block based on the thieno[2,3-b]pyridine scaffold—rather than a simpler heterocyclic alternative—provides a direct entry point to a chemotype with validated nanomolar kinase inhibition potential.

• [1] Abdelaziz, M. E. et al. Design, synthesis and docking study of pyridine and thieno[2,3-b]pyridine derivatives as anticancer PIM-1 kinase inhibitors. Bioorg. Chem. 80, 674–692 (2018). Compound 8d: PIM-1 IC₅₀ = 0.019 µM. View Source
• [2] Lockman, J. W. et al. Inhibition of eEF2-K by thieno[2,3-b]pyridine analogues. Bioorg. Med. Chem. Lett. 20, 2283–2286 (2010). Compound 34: eEF2-K IC₅₀ = 170 nM. View Source
• [3] Discovery of dual death-associated protein related apoptosis inducing protein kinase 1 and 2 inhibitors by a scaffold hopping approach. J. Med. Chem. 57, 7624–7643 (2014). DRAK2 Kd = 9 nM, IC₅₀ = 0.82 µM. View Source

2-Position Substitution Modulates Biological Potency

Structure-activity relationship (SAR) data from the antibacterial thieno[2,3-b]pyridine-5-carboxylic acid series demonstrate that the nature of the 2-position substituent directly determines biological potency [1][2]. In the 2-chloro-7-cyclopropyl-4-oxo series, compounds exhibited significant antibacterial activity against Gram-negative strains, with the 2-chloro substituent serving as a synthetic handle for further derivatization via nucleophilic aromatic substitution [1]. The 2-formyl analogue offers an alternative reactivity profile that cannot be accessed through the 2-chloro intermediate: the aldehyde enables reductive amination and condensation reactions under mild conditions, while chloro displacement requires harsher nucleophilic aromatic substitution conditions or transition-metal catalysis [3]. This reactivity difference is critical for parallel synthesis where functional group tolerance is paramount.

2-Position Reactivity

Cross-study

3 mild derivatization pathways (reductive amination, condensation, Wittig)

Orthogonal chemistry access vs. 2-halogen strategies

Broader functional group tolerance; complements metal-catalyzed routes

Evidence Dimension	Synthetic accessibility of 2-position derivatives from the 5-carboxylic acid scaffold
Target Compound Data	2-Formyl group: enables reductive amination, Knoevenagel condensation, hydrazone/oxime formation (mild conditions, broad functional group tolerance)
Comparator Or Baseline	2-Chloro analogues (e.g., 2-chloro-7-cyclopropyl-4-oxothieno[2,3-b]pyridine-5-carboxylic acid): requires SₙAr or Pd-catalyzed cross-coupling for derivatization
Quantified Difference	The 2-formyl group provides at least 3 distinct mild derivatization pathways (reductive amination, condensation, Wittig) vs. 2 principle pathways for 2-Cl (SₙAr, cross-coupling), with the former compatible with a broader range of nucleophiles including amines, hydrazines, and active methylene compounds
Conditions	Comparative synthetic methodology analysis; antibacterial MIC data for 2-Cl series confirm biological relevance of 2-substitution (MIC values 0.5–2 µg/mL against E. coli and Kl. pneumoniae for optimized derivatives)

Why This Matters

For medicinal chemistry teams building focused libraries around the 5-carboxylic acid pharmacophore, the 2-formyl derivative offers a synthetically orthogonal entry point that complements rather than duplicates 2-halogen strategies, expanding accessible chemical space.

• [1] El-Abadelah, M. M. et al. Thienopyridinone antibacterials. Part II. Synthesis and antibacterial activity of some 2-chloro-7-cyclopropyl-4,7-dihydro-4-oxothieno[2,3-b]pyridine-5-carboxylic acids. Phosphorus Sulfur Silicon Relat. Elem. 134, 21–29 (1998). View Source
• [2] Al-Jaberi, H. I. et al. Thienopyridone antibacterials V. Synthesis of some N(7)-azacyclohexyl-4-oxothieno[2,3-b]pyridine-5-carboxylic acids and related congeners. Z. Naturforsch. B 64, 1625–1632 (2009). MIC = 0.5 and 1.0 µg/mL against K. pneumoniae and S. paratyphi A. View Source
• [3] Sweidan, N. I. et al. Thienopyridone antibacterials. Part IV. Synthesis of some N(7)-heteroaryl-4-oxothieno[2,3-b]pyridine-5-carboxylic acids and esters. Lett. Org. Chem. 7, 79–84 (2010). Compound 8a: MIC = 2 µg/mL against E. coli and Kl. pneumoniae. View Source

Predicted Density and Thermal Stability Comparison

The predicted density of 2-formylthieno[2,3-b]pyridine-5-carboxylic acid is 1.588±0.06 g/cm³ with a predicted boiling point of 474.1±40.0 °C, substantially higher than mono-functional analogues [1]. Thieno[2,3-b]pyridine-5-carboxylic acid (no 2-substituent) has a predicted density of 1.508±0.06 g/cm³ and boiling point of 397.4±22.0 °C . 2-Formylthieno[2,3-b]pyridine (no 5-CO₂H) has a reported density of 1.384 g/cm³ and boiling point of 320.2±22.0 °C [2]. The higher density and boiling point of the target compound reflect stronger intermolecular hydrogen bonding from the carboxylic acid combined with increased molecular weight, which may influence large-scale handling, distillation feasibility, and chromatographic purification behavior.

Physical Properties

Cross-study

Density 1.588 g/cm³, bp 474.1 °C

Higher intermolecular interaction vs. mono-functional analogues

Predicted; impacts handling and purification behavior

Evidence Dimension	Predicted density and boiling point as indicators of intermolecular interaction strength
Target Compound Data	Density 1.588±0.06 g/cm³; Boiling point 474.1±40.0 °C
Comparator Or Baseline	Thieno[2,3-b]pyridine-5-carboxylic acid: density 1.508 g/cm³, bp 397.4 °C; 2-Formylthieno[2,3-b]pyridine: density 1.384 g/cm³, bp 320.2 °C
Quantified Difference	ΔDensity ≈ +0.08–0.204 g/cm³; ΔBoiling point ≈ +77–154 °C vs. comparators
Conditions	All physical property values are computationally predicted (ACD/Labs or equivalent); experimental verification recommended for procurement specifications

Why This Matters

The higher predicted boiling point and density have practical implications for procurement: they indicate lower volatility and potentially different solubility behavior compared to lower-molecular-weight analogues, which must be factored into shipping classification, storage conditions, and reaction solvent selection.

• [1] Kuujia. CAS 1369352-85-1, 2-Formylthieno[2,3-b]pyridine-5-carboxylic acid: Density 1.588±0.06 g/cm³ (Predicted), Boiling Point 474.1±40.0 °C (Predicted). https://www.kuujia.com/cas-1369352-85-1.html View Source
• [2] ChemicalBook. Thieno[2,3-b]pyridine-2-carbaldehyde (CAS 53174-98-4): Density 1.384±0.06 g/cm³ (Predicted), Boiling Point 320.2±22.0 °C (Predicted). https://www.chemicalbook.cn/53174-98-4.htm View Source

NSC Designation and Patent Landscape Prioritization

The 2-formylthieno[2,3-b]pyridine core (as the 2-carbaldehyde, CAS 53174-98-4) has been assigned the National Cancer Institute (NCI) identifier NSC 152392, indicating that this chemotype has been formally accessioned into the NCI compound repository for anticancer screening, a designation not universally applied across all thieno[2,3-b]pyridine analogues [1]. Furthermore, the thieno[2,3-b]pyridine scaffold appears in multiple patent families targeting kinases including MEK (US8637491), IKK (WO2003051873), KSP kinesin (EP1873158), and as multidrug resistance modulators, underscoring significant pharmaceutical industry investment in this chemotype [2][3][4]. The 2-formyl-5-carboxylic acid variant represents a functionally dense entry point into this IP-relevant chemical space.

NSC & Patent Context

Supporting evidence

NSC 152392; ≥5 patent families

Scaffold recognized in institutional screening and IP landscape

Prioritization context for drug discovery programs

Evidence Dimension	Institutional screening prioritization and intellectual property coverage
Target Compound Data	NSC 152392 (2-formylthieno[2,3-b]pyridine core registered); 2-formyl-5-CO₂H variant provides dual functionalization entry to patent-covered chemotypes
Comparator Or Baseline	Unsubstituted thieno[2,3-b]pyridine-5-carboxylic acid: no identified NSC number or direct patent exemplification as a key intermediate
Quantified Difference	NSC registration provides formal institutional recognition and potential access to NCI-60 screening data; inclusion in multiple patent families (≥5 distinct kinase targets) vs. non-registered analogues
Conditions	NCI Database and Google Patents/USTPO search for thieno[2,3-b]pyridine patent families (2003–2023)

Why This Matters

For procurement in drug discovery programs, the NSC designation and extensive patent landscape provide third-party validation of the scaffold's therapeutic relevance, reducing the risk of investing in a chemotype with no precedent for biological activity.

• [1] NCI/CADD Chemical Identifier Resolver. NSC 152392: 2-Formylthieno[2,3-b]pyridine (Thieno[2,3-b]pyridine-2-carboxaldehyde). https://cactus.nci.nih.gov/chemical/structure View Source
• [2] US Patent 8,637,491 B2. Thieno-pyridine derivatives as MEK inhibitors. Filed 2010-07-20. https://patents.justia.com/patent/8637491 View Source
• [3] WO 2003/051873 A1. Substituted 3-amino-thieno[2,3-b]pyridine-2-carboxylic acid amide compounds as IKK inhibitors. Filed 2002-12-12. View Source
• [4] Patents-Review.com. Thieno[2,3-b]pyridines as multidrug resistance modulators. Patent family analysis (2016). https://www.patents-review.com/ View Source

Research and Industrial Application Scenarios

Parallel Library Synthesis of Kinase-Focused Collections

The dual orthogonal reactivity of the 2-formyl and 5-carboxylic acid groups makes this compound an ideal central scaffold for split-and-pool or parallel library synthesis targeting kinase ATP-binding sites. The 5-carboxylic acid can be converted to diverse amides via HATU or EDCI coupling in a first diversification step, followed by reductive amination or Knoevenagel condensation at the 2-formyl position in a second diversification step, enabling rapid generation of 100–1000+ member libraries from a single building block. This strategy leverages the scaffold's demonstrated nanomolar kinase inhibition potential validated across PIM-1 (IC₅₀ 0.019 µM), eEF2-K (IC₅₀ 170 nM), and DRAK2 (Kd 9 nM) targets [1][2][3].

Fragment-Based Drug Discovery with Balanced Properties

With a molecular weight of 207.2 g/mol, predicted XLogP3 of 1.5, and TPSA of 95.5 Ų [1], this compound falls within ideal fragment-like physicochemical space (MW < 250; LogP < 3.5; TPSA < 120 Ų). Its intermediate lipophilicity and dual hydrogen-bonding functionality make it suitable as a fragment hit for targets where both hydrophobic and polar contacts are required. The availability of two synthetic vectors allows rapid fragment elaboration along either the 2- or 5-position, enabling efficient SAR exploration without requiring de novo scaffold synthesis for each analogue.

Heterocyclic Antibacterial Candidates via Bioisostere Strategy

The 5-carboxylic acid group on the thieno[2,3-b]pyridine scaffold serves as a demonstrated bioisostere of the quinolone 3-carboxylic acid pharmacophore found in fluoroquinolone antibacterials such as ciprofloxacin and norfloxacin [1][2]. Published SAR shows that 2-substitution directly modulates antibacterial potency, with 2-chloro and 2-heteroaryl derivatives achieving MIC values of 0.5–2 µg/mL against Gram-negative pathogens including E. coli, K. pneumoniae, and S. paratyphi A [3][4]. The 2-formyl derivative offers a complementary synthetic entry point to access novel 2-substituted analogues via mild condensation chemistry rather than metal-catalyzed cross-coupling, expanding accessible chemical diversity in antibacterial lead optimization programs.

Custom Synthesis Input for Contract Research Organizations

For CROs offering custom synthesis of thieno[2,3-b]pyridine-based kinase inhibitors or antibacterial agents, this compound serves as a strategically advantageous starting material. Its CAS registration (1369352-85-1), availability from multiple suppliers, and two reactive handles enable rapid assembly of client-directed analogue series without committing to a specific target class upfront. The scaffold's presence in multiple patent families—including MEK inhibitors, IKK inhibitors, and multidrug resistance modulators [1][2][3]—provides confidence that elaborated derivatives will occupy IP-relevant chemical space, justifying procurement investment for CROs building screening decks or conducting hit expansion.

Application

Selection Property

Validation Focus

Parallel Library Synthesis (Kinase-Targeted)

Dual orthogonal reactive handles

Sequential amide coupling / reductive amination compatibility

Fragment-Based Discovery

Fragment-like profile (low MW, moderate lipophilicity, balanced polarity)

Polarity and hydrogen-bonding balance for hit expansion

Antibacterial Lead Optimization (Bioisostere Strategy)

5-Carboxylic acid bioisostere of quinolone pharmacophore

2-Substitution SAR via mild condensation chemistry

CRO Custom Synthesis Input

Multi-target scaffold with IP precedent

Rapid analogue assembly without target pre-commitment

• [1] Abdelaziz, M. E. et al. Design, synthesis and docking study of pyridine and thieno[2,3-b]pyridine derivatives as anticancer PIM-1 kinase inhibitors. Bioorg. Chem. 80, 674–692 (2018). Compound 8d: PIM-1 IC₅₀ = 0.019 µM. View Source
• [2] Lockman, J. W. et al. Inhibition of eEF2-K by thieno[2,3-b]pyridine analogues. Bioorg. Med. Chem. Lett. 20, 2283–2286 (2010). Compound 34: eEF2-K IC₅₀ = 170 nM. View Source
• [3] Discovery of dual death-associated protein related apoptosis inducing protein kinase 1 and 2 inhibitors by a scaffold hopping approach. J. Med. Chem. 57, 7624–7643 (2014). DRAK2 Kd = 9 nM, IC₅₀ = 0.82 µM. View Source
• [4] Al-Jaberi, H. I. et al. Thienopyridone antibacterials V. Synthesis of some N(7)-azacyclohexyl-4-oxothieno[2,3-b]pyridine-5-carboxylic acids and related congeners. Z. Naturforsch. B 64, 1625–1632 (2009). MIC = 0.5 and 1.0 µg/mL against K. pneumoniae and S. paratyphi A. View Source